Cas no 36566-80-0 (3-Hexyne, 2-methyl-)

3-Hexyne, 2-methyl- structure
Product name:3-Hexyne, 2-methyl-
3-Hexyne, 2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 3-Hexyne, 2-methyl-
- 2-METHYL-3-HEXYNE
- 2-methylhex-3-yne
- 36566-80-0
- DTXSID30871381
- 2-Methyl-3-hexyne #
- FT-0691774
- POBOUPFSQKXZFZ-UHFFFAOYSA-N
- Ethylisopropyl-acetylen
- AKOS006274575
-
- Inchi: InChI=1S/C7H12/c1-4-5-6-7(2)3/h7H,4H2,1-3H3
- InChI Key: POBOUPFSQKXZFZ-UHFFFAOYSA-N
- SMILES: CCC#CC(C)C
Computed Properties
- Exact Mass: 96.09396
- Monoisotopic Mass: 96.093900383g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 87.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0Ų
- XLogP3: 2.6
Experimental Properties
- Density: 0.7204
- Melting Point: -116.6°C
- Boiling Point: 95.2°C
- Refractive Index: 1.4094
- PSA: 0
3-Hexyne, 2-methyl- Related Literature
-
1. Ligand ordering determines the catalytic response of hybrid palladium nanoparticles in hydrogenationDavide Albani,Gianvito Vilé,Sharon Mitchell,Peter T. Witte,Neyvis Almora-Barrios,René Verel,Núria López,Javier Pérez-Ramírez Catal. Sci. Technol. 2016 6 1621
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2. 176. Complexes of acetylenes with platinum(II). Part I. AlkynesJ. Chatt,R. G. Guy,L. A. Duncanson J. Chem. Soc. 1961 827
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